2-(4-ethyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-2-(4-ethylpiperazin-1-yl)-5-[(4-methylphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C17H21N3OS/c1-3-19-8-10-20(11-9-19)17-18-16(21)15(22-17)12-14-6-4-13(2)5-7-14/h4-7,12H,3,8-11H2,1-2H3/b15-12-
• InChI Key: YFRTUEOFVNEUII-QINSGFPZSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC(=O)C(=CC3=CC=C(C=C3)C)S2
• Isomeric SMILES: CCN1CCN(CC1)C2=NC(=O)/C(=C/C3=CC=C(C=C3)C)/S2
• Molecular Formula: C17H21N3OS
• Molecular Weight: 315.4 g/mol

Description

2-(4-ethyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one, also known as EMBT, is a chemical compound that has gained significant attention in the field of scientific research. The compound has been synthesized using various methods and has been studied for its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-(4-ethyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one is not fully understood. However, it has been suggested that this compound may exert its antimicrobial activity by disrupting the bacterial cell membrane. This compound may also induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound may inhibit the production of pro-inflammatory cytokines by blocking the activation of NF-κB.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of bacterial strains, induce apoptosis in cancer cells, and inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been shown to exhibit low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-ethyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one in lab experiments is its broad-spectrum antimicrobial activity, which makes it useful for studying the effects of antimicrobial agents on various bacterial strains. Additionally, this compound has been shown to exhibit low toxicity in vitro and in vivo, which makes it a potentially safe compound to use in lab experiments. One limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the study of 2-(4-ethyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one. One direction is to further investigate its potential as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells. Another direction is to study its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its synthesis method to improve its bioavailability.

Scientific Research Applications

2-(4-ethyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one has been studied for its potential applications in the field of medicine. It has been shown to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. This compound has also been studied for its potential use as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.